Cas no 103008-71-5 (Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)-)

• Product Name: Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)-
• CAS No: 103008-71-5
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 1135419
• PubChem ID: 13608526
• Update Time: 2025-04-20

Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)-
• (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)cyanamide
• SCHEMBL10498676
• 103008-71-5
• N-(4-ethoxy-6-methyl-1,3,5-triazin-2-yl)cyanamide
• DTXSID50544883

• Inchi： 1S/C7H9N5O/c1-3-13-7-11-5(2)10-6(12-7)9-4-8/h3H2,1-2H3,(H,9,10,11,12)
• InChI Key： AIYPTLWVDCVSMD-UHFFFAOYSA-N
• SMILES： O(C1N=C(NC#N)N=C(C)N=1)CC

Computed Properties

• Exact Mass: 179.08071g/mol
• Monoisotopic Mass: 179.08071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.18g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 83.7Ų